Cas no 1006957-24-9 ((2,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine)

(2,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine structure
1006957-24-9 structure
Product Name:(2,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine
CAS No:1006957-24-9
MF:C13H15F2N3
MW:251.275109529495
MDL:MFCD08697229
CID:3060664
PubChem ID:19624845
Update Time:2025-04-21

(2,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N-(2,5-Difluorobenzyl)-1-(1,5-dimethyl-1H-pyrazol-4-yl)methanamine
    • (2,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine
    • AKOS000316244
    • 1-(2,5-difluorophenyl)-N-[(1,5-dimethylpyrazol-4-yl)methyl]methanamine
    • EN300-231163
    • [(2,5-difluorophenyl)methyl][(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amine
    • STK351469
    • 1-(2,5-difluorophenyl)-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine
    • [(2,5-difluorophenyl)methyl][(1,5-dimethylpyrazol-4-yl)methyl]amine
    • N-(2,5-DIFLUOROBENZYL)-N-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
    • 1006957-24-9
    • GQB95724
    • MDL： MFCD08697229
    • Inchi： 1S/C13H15F2N3/c1-9-11(8-17-18(9)2)7-16-6-10-5-12(14)3-4-13(10)15/h3-5,8,16H,6-7H2,1-2H3
    • InChI Key： UZMFUOAGVXNXDS-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1CNCC1C=NN(C)C=1C)F

Computed Properties

  • Exact Mass: 251.12340382Da
  • Monoisotopic Mass: 251.12340382Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 29.9Ų

(2,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine Pricemore >>

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